molecular formula C12H9N3O B8351707 3-(3-Methylquinoxalin-2-yl)-3-oxopropanenitrile

3-(3-Methylquinoxalin-2-yl)-3-oxopropanenitrile

Cat. No. B8351707
M. Wt: 211.22 g/mol
InChI Key: JEZXVCJHHSYVJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3-Methylquinoxalin-2-yl)-3-oxopropanenitrile is a useful research compound. Its molecular formula is C12H9N3O and its molecular weight is 211.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(3-Methylquinoxalin-2-yl)-3-oxopropanenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-Methylquinoxalin-2-yl)-3-oxopropanenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(3-Methylquinoxalin-2-yl)-3-oxopropanenitrile

Molecular Formula

C12H9N3O

Molecular Weight

211.22 g/mol

IUPAC Name

3-(3-methylquinoxalin-2-yl)-3-oxopropanenitrile

InChI

InChI=1S/C12H9N3O/c1-8-12(11(16)6-7-13)15-10-5-3-2-4-9(10)14-8/h2-5H,6H2,1H3

InChI Key

JEZXVCJHHSYVJH-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=CC=CC=C2N=C1C(=O)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of potassium tert-butoxide (72.7 g, 647 mmol) in toluene (810 mL) was added a solution of ethyl 3-methylquinoxaline-2-carboxylate (70.0 g, 324 mmol) and acetonitrile (38.3 mL, 809 mmol) in toluene (270 mL) dropwise over 50 min at 5° C. After being stirred for 5 min at 0° C., water (585 mL) was added. The organic layer was extracted with water (100 mL) and the aqueous layer was combined and acidified to pH 3-4 with 10% aqueous hydrochloric acid. The resulting precipitate was collected and dissolved to tetrahydrofuran. And then the organic layer was dried over sodium sulfate, filtrated and concentrated in vacuo. The crude solid was purified by silica gel column chromatography (silica gel 2.2 kg, chloroform to chloroform:ethyl acetate=19:1) to give 3-(3-methylquinoxalin-2-yl)-3-oxopropanenitrile. MS (APCI): m/z 212 (M+H).
Quantity
72.7 g
Type
reactant
Reaction Step One
Quantity
810 mL
Type
solvent
Reaction Step One
Quantity
70 g
Type
reactant
Reaction Step Two
Quantity
38.3 mL
Type
reactant
Reaction Step Two
Quantity
270 mL
Type
solvent
Reaction Step Two
Name
Quantity
585 mL
Type
reactant
Reaction Step Three

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